Cas no 7729-77-3 (2,4,6(1H,3H,5H)-Pyrimidinetrithione, 5,5-diethyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrithione, 5,5-diethyl-
• CAS No: 7729-77-3
• MF: C₈H₁₂N₂S₃
• MW: 232.389277458191
• CID: 536369
• PubChem ID: 30106148
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrithione, 5,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrithione, 5,5-diethyl-
• 5,5-diethyl-1,3-diazinane-2,4,6-trithione
• 5,5-Diethylpyrimidine-2,4,6(1H,3H,5H)-trithione
• DTXSID50652715
• 7729-77-3

• Inchi： 1S/C8H12N2S3/c1-3-8(4-2)5(11)9-7(13)10-6(8)12/h3-4H2,1-2H3,(H2,9,10,11,12,13)
• InChI Key： XSVFFAKRLDPDFQ-UHFFFAOYSA-N
• SMILES： S=C1C(C(NC(N1)=S)=S)(CC)CC

Computed Properties

• Exact Mass: 232.01646
• Monoisotopic Mass: 232.01626191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones